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Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the procurement and potential applications of Acid
Yellow 127. While primarily utilized in industrial settings, this document explores its

characteristics and provides a framework for its potential, though currently undocumented, use

in a research capacity.

Commercial Availability and Physicochemical
Properties
Acid Yellow 127 is a monoazo dye predominantly available from commercial suppliers as an

industrial-grade product for applications in the textile, leather, and ink industries.[1][2][3][4][5] At

present, dedicated suppliers of research-grade or certified reference material for Acid Yellow
127 have not been identified. Researchers seeking to utilize this dye would likely need to

source it from industrial suppliers and perform independent purification and analysis to meet

the stringent requirements of research applications.

Below is a summary of the available physicochemical data for industrial-grade Acid Yellow
127, compiled from various suppliers.
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Property Value Source(s)

C.I. Name Acid Yellow 127 [1][2]

CAS Number 73384-78-8 [1][2]

Molecular Formula C₂₆H₂₀Cl₂N₉NaO₄S [1][2]

Molecular Weight 648.46 g/mol [1]

Appearance Yellow Powder [1][2]

Solubility Water Soluble [1][2]

Potential Research Applications: A Theoretical
Framework
Extensive literature searches did not yield any established protocols or publications detailing

the use of Acid Yellow 127 in biological research, including cell staining, fluorescence

microscopy, or drug development. However, based on the general properties of acid dyes, we

can extrapolate potential, albeit hypothetical, applications.

Histological Staining
Acid dyes, in general, are anionic and bind to cationic components in tissues, such as proteins

in the cytoplasm and connective tissue.[6][7] This makes them suitable as counterstains in

various histological techniques. A general protocol for using an acid dye as a counterstain with

hematoxylin is outlined below. It is crucial to note that this is a generalized procedure and

would require significant optimization for Acid Yellow 127.

General Protocol for Hematoxylin and Acid Dye Counterstaining:[6]

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Transfer through two changes of 95% ethanol for 3 minutes each.
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Transfer to 70% ethanol for 3 minutes.

Rinse in running tap water.

Nuclear Staining:

Stain in a suitable hematoxylin solution (e.g., Harris' Hematoxylin) for 5-15 minutes.

Wash in running tap water for 1-5 minutes.

Differentiate in 1% acid alcohol with brief dips.

Wash in running tap water.

Blue the sections in a suitable bluing agent.

Wash in running tap water for 5 minutes.

Counterstaining with Acid Dye (Hypothetical for Acid Yellow 127):

Immerse slides in a prepared solution of Acid Yellow 127. The optimal concentration and

duration would need to be determined empirically.

Briefly wash in distilled water to remove excess dye.

Dehydration, Clearing, and Mounting:

Dehydrate through graded alcohols (95% and 100%).

Clear in xylene.

Mount with a permanent mounting medium.

Diagram of General Histological Staining Workflow
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Tissue Preparation Staining Final Steps
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Caption: General workflow for histological staining of paraffin-embedded tissues.

Fluorescence Microscopy
Acid Yellow 127 is a monoazo dye.[1] While some monoazo dyes exhibit fluorescent

properties, this is not a universal characteristic and no data on the fluorescent properties of

Acid Yellow 127 is currently available.[8][9] Should it possess intrinsic fluorescence, it could

potentially be explored as a fluorescent probe. The experimental workflow would involve

determining its excitation and emission spectra and assessing its photostability and quantum

yield.

Diagram of a Hypothetical Experimental Workflow for Characterizing a Fluorescent Dye
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Acid Yellow 127 Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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